Cas no 307545-25-1 (1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-
• CAS No: 307545-25-1
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 1444238
• PubChem ID: 682827
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-
• 307545-25-1
• AKOS002261885
• 3-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazole
• 3-(3-Chloro-benzylsulfanyl)-4H-[1,2,4]triazole
• 5-[(3-chlorobenzyl)sulfanyl]-1H-1,2,4-triazole
• AKOS001389660
• Z18741439
• 3-[(3-chlorophenyl)methylsulfanyl]-4H-1,2,4-triazole
• STL358523
• AF-399/15285161
• 5-[(3-chlorophenyl)methylsulfanyl]-1H-1,2,4-triazole

• Inchi： 1S/C9H8ClN3S/c10-8-3-1-2-7(4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
• InChI Key： NSVABKOQXLDMAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NC=NN1

Computed Properties

• Exact Mass: 225.01294
• Monoisotopic Mass: 225.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.57